Cas no 1258440-77-5 (3-Bromo-2-ethylbenzaldehyde)

• Product Name: 3-Bromo-2-ethylbenzaldehyde
• CAS No: 1258440-77-5
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD22038630
• CID: 2113494
• Update Time: 2025-05-19

3-Bromo-2-ethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-ethylBenzaldehyde
• JGEMVIXTIJUDTF-UHFFFAOYSA-N
• 3-Bromo-2-ethylbenzaldehyde

• MDL： MFCD22038630
• Inchi： 1S/C9H9BrO/c1-2-8-7(6-11)4-3-5-9(8)10/h3-6H,2H2,1H3
• InChI Key： JGEMVIXTIJUDTF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C=O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Bromo-2-ethylbenzaldehyde

3-Bromo-2-Ethylbenzaldehyde: A Comprehensive Overview

3-Bromo-2-Ethylbenzaldehyde (CAS No. 1258440-77-5) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its bromine atom at the 3-position and an ethyl group at the 2-position on the benzene ring, exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug discovery, material science, and as a precursor in organic synthesis.

The synthesis of 3-Bromo-2-Ethylbenzaldehyde involves a series of carefully controlled reactions, often utilizing bromination techniques and alkylation processes. Researchers have explored various methods to optimize the yield and purity of this compound, leveraging advancements in catalytic systems and reaction conditions. For instance, the use of palladium catalysts in cross-coupling reactions has been shown to significantly enhance the efficiency of its production.

One of the most intriguing aspects of 3-Bromo-2-Ethylbenzaldehyde is its reactivity under different conditions. The presence of the bromine atom introduces electrophilic aromatic substitution tendencies, while the ethyl group provides steric hindrance and modulates electronic effects. This dual functionality allows the compound to participate in a wide range of reactions, including nucleophilic additions, Grignard reactions, and Friedel-Crafts alkylation. Recent research has focused on its role as an intermediate in the synthesis of complex aromatic compounds with potential applications in pharmaceuticals and agrochemicals.

In terms of applications, 3-Bromo-2-Ethylbenzaldehyde has shown promise in the development of novel materials with tailored properties. For example, its ability to form stable aromatic systems makes it a candidate for use in organic electronics and optoelectronic devices. Additionally, its role as a precursor in the synthesis of biologically active molecules has been extensively studied. Recent findings indicate that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities, opening new avenues for drug development.

The environmental impact and sustainability aspects of 3-Bromo-2-Ethylbenzaldehyde are also under scrutiny. Researchers are investigating greener synthesis routes that minimize waste and reduce energy consumption. The use of biocatalysts and renewable feedstocks is being explored to enhance the eco-friendliness of its production processes.

In conclusion, 3-Bromo-2-Ethylbenzaldehyde (CAS No. 1258440-77-5) stands as a pivotal compound in modern organic chemistry. Its unique structure, versatile reactivity, and diverse applications underscore its importance across multiple disciplines. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific and technological frontiers.